Cas no 2138089-66-2 (8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol)

• Product Name: 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol
• CAS No: 2138089-66-2
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 6278168
• PubChem ID: 165963324
• Update Time: 2025-06-07

8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156468
• 2138089-66-2
• 8-[(oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol
• 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol

• Inchi： 1S/C13H20O2/c14-13(9-11-10-15-11)7-5-12(6-8-13)3-1-2-4-12/h5,7,11,14H,1-4,6,8-10H2
• InChI Key： LZBYIBNWBVFXHX-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C=CC2(CCCC2)CC1)O

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol

Introduction to 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol (CAS No. 2138089-66-2)

8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol (CAS No. 2138089-66-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique spirocyclic framework, combined with the presence of an oxiranyl side chain, positions it as a versatile intermediate in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol features a spirocyclic core, which is a covalent connection between two or more rings at one or more common atoms. In this case, the spirocyclic system consists of a cyclopentane ring linked to a decene backbone, creating a rigid and stable scaffold. The oxiranyl side chain (also known as an epoxy group) introduces reactivity that can be exploited in synthetic chemistry, particularly in nucleophilic ring-opening reactions. This feature makes the compound a valuable building block for constructing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds due to their unique conformational properties and potential for binding to biological targets with high specificity. The spiro[4.5]decane moiety, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. The presence of the oxiranyl group further adds to its synthetic utility, allowing for selective modifications that can fine-tune biological activity.

Current research in the field of bioorganic chemistry has demonstrated that derivatives of 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol exhibit promising pharmacological properties. For instance, studies have indicated that modifications at the oxiranyl side chain can influence receptor binding affinity and metabolic clearance rates. These findings are particularly relevant in the development of next-generation drugs targeting neurological disorders, where precise molecular interactions are critical.

The synthesis of 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during its formation. Recent methodologies have employed transition-metal-catalyzed reactions and organocatalytic approaches to achieve high yields and enantiopurity in the synthesis of such complex molecules.

In addition to its synthetic significance, 8-[(Oxiran-2-yl)methyl]spiro[4.5]dec-6-en-8-ol has been explored as a key intermediate in the development of biologically active compounds. For example, researchers have utilized its reactivity to construct scaffolds that mimic natural products with known therapeutic effects. The ability to functionalize both the spirocyclic core and the oxiranyl group allows for the creation of diverse chemical libraries, which can be screened for novel pharmacological activities.

The growing interest in spirocyclic compounds stems from their ability to exhibit multiple biological functions simultaneously, a phenomenon known as polypharmacology. This property is particularly valuable in treating complex diseases where multiple targets need to be addressed simultaneously. The structural features of 8-[ (Oxiran - 2 - yl )methyl ]spiro [ 4 . 5 ] dec - 6 - en - 8 - ol make it an attractive candidate for further exploration in this context.

Recent computational studies have also shed light on the electronic properties and potential interactions of 8-[ (Oxiran - 2 - yl )methyl ]spiro [ 4 . 5 ] dec - 6 - en - 8 - ol with biological targets. These studies have helped predict how modifications to the molecule might affect its binding affinity and selectivity profile, providing valuable insights for drug design efforts.

The pharmaceutical industry has recognized the potential of spirocyclic compounds as lead candidates for drug development due to their structural complexity and biological activity. Companies are investing heavily in research programs aimed at discovering new derivatives of this class of molecules with improved therapeutic profiles.

In conclusion,8-[ (Oxiran - 2 - yl )methyl ]spiro [ 4 . 5 ] dec - 6 - en - 8 - ol (CAS No. 213808966) is a structurally fascinating compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique spirocyclic framework combined with the reactivity of the oxiranyl side chain makes it a valuable intermediate for constructing novel therapeutic agents targeting various diseases.